6-(4-Methoxyphenoxy)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-(4-methoxyphenoxy)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C13H9F3N4O2/c1-21-8-2-4-9(5-3-8)22-11-7-6-10-17-18-12(13(14,15)16)20(10)19-11/h2-7H,1H3
• InChI Key: HVWNMXVEBRWFII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=NN3C(=NN=C3C(F)(F)F)C=C2
• Molecular Formula: C13H9F3N4O2
• Molecular Weight: 310.23 g/mol

Description

6-(4-Methoxyphenoxy)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains both nitrogen and fluorine atoms. This compound has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of pyridazine analogs, including a detailed structure analysis through spectroscopic techniques and XRD, reveals the importance of heterocyclic compounds in medicinal chemistry due to their significant pharmaceutical properties. Density functional theory (DFT) calculations and Hirshfeld surface analysis were conducted to understand molecular interactions and energy frameworks, emphasizing the role of intermolecular hydrogen bonds and other interactions in determining the compound's stability and reactivity (Sallam et al., 2021).

Antimicrobial and Antiviral Activities

• Research on pyridazine derivatives highlights their potential in agriculture as pesticides and agrochemicals due to their molluscicidal, anti-feedant, insecticidal, and herbicidal properties. A study on the novel pyridazine derivative 6-Chloro-3-[(4-fluorophenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine demonstrated its synthesis and potential efficacy against fungal pathogens through molecular docking studies against the fungus Fusarium oxysporum (Sallam et al., 2022).

Herbicidal Activities

• The synthesis of 3-(substituted benzyloxy or phenoxy)-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives has shown promising herbicidal activities. The effectiveness of these compounds in controlling weed growth was evaluated, highlighting the critical role of the substituted phenoxy group and electron-withdrawing groups in enhancing herbicidal activity (Xu et al., 2012).

Antiproliferative and Antitubulin Activities

• A series of 3,6-diaryl-[1,2,4]triazolo[4,3-b]pyridazines were synthesized as antitubulin agents, displaying moderate to potent antiproliferative activity. One compound, in particular, demonstrated high antiproliferative activity against various cancer cell lines by effectively inhibiting tubulin polymerization and disrupting microtubule dynamics, indicating potential applications in cancer therapy (Xu et al., 2016).